N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide

• IUPAC Name: N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C21H22N2O3/c1-13-8-14(2)10-17(9-13)20(24)22-7-6-16-11-15-4-5-18(26-3)12-19(15)23-21(16)25/h4-5,8-12H,6-7H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: FBTAHWUZHCDJRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCCC2=CC3=C(C=C(C=C3)OC)NC2=O)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in medical and pharmaceutical fields. This compound is also known as ME0328, and it belongs to the class of quinoline-based compounds.

Scientific Research Applications

Chemical Synthesis and Catalysis

One area of research involves the use of N-methoxybenzamides in Rh(III)-catalyzed oxidative olefination processes. This chemical synthesis technique, which employs directed C-H bond activation, demonstrates the compound's utility in creating valuable tetrahydroisoquinolinone products. The process is noted for its mildness, practicality, selectivity, and high yield, highlighting the compound's role in facilitating efficient synthetic routes (Rakshit et al., 2011).

Biological Activity and Pharmacology

The compound has been investigated for its binding affinity to sigma-2 receptors, an area of research relevant to understanding cancer biology and developing diagnostic tools. Specifically, studies have involved the synthesis and in vitro evaluation of benzamide analogues, including those radiolabeled with tritium, to explore their potential in cancer imaging and therapy. These studies indicate that the compound and its derivatives could serve as ligands for sigma-2 receptors, offering insights into their role in proliferating tumor cells and the development of radiotracers for positron emission tomography (PET) imaging (Xu et al., 2005).

Metabolite Identification and Excretion Studies

Research has also focused on identifying human metabolites of related compounds and investigating their renal and hepatic excretion. Such studies contribute to our understanding of how these compounds are metabolized and eliminated in humans, providing essential information for drug development and safety assessments (Umehara et al., 2009).

Structural Analysis and Material Science

The compound's derivatives have been analyzed for their crystal structures and interactions at the molecular level. These studies not only shed light on the chemical properties and stability of such compounds but also contribute to material science by providing a basis for the development of new materials with potential applications in various industries (Filali Baba et al., 2019).